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Compound of Interest

Compound Name: (Asp)2-Rhodamine 110

CAS No.: 102330-07-4

Cat. No.: B15554118

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(Asp)2-Rhodamine 110, also known as Z-DEVD-R110, is a highly sensitive and specific

substrate for the detection of caspase-3 and caspase-7 activity, key executioner caspases

involved in the apoptotic signaling cascade. This non-fluorescent bisamide derivative of

rhodamine 110 becomes brightly fluorescent upon enzymatic cleavage by active caspases.

This property makes it an invaluable tool for the quantitative and qualitative assessment of

apoptosis in cells. The resulting fluorescence can be measured using fluorescence microscopy,

flow cytometry, or a microplate reader.

The process involves a two-step cleavage. Initially, the cleavage of one of the DEVD peptides

results in a monoamide intermediate with moderate fluorescence. The subsequent cleavage of

the second DEVD peptide releases the highly fluorescent rhodamine 110 molecule. The

intensity of the fluorescence signal is directly proportional to the amount of active caspase-3/7

in the sample.
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Signaling Pathway of Caspase Activation
Apoptosis, or programmed cell death, is a tightly regulated process essential for normal tissue

development and homeostasis. It can be initiated through two primary pathways: the extrinsic

(death receptor-mediated) and the intrinsic (mitochondrial-mediated) pathways. Both pathways

converge on the activation of executioner caspases, such as caspase-3 and caspase-7, which

are responsible for the cleavage of cellular substrates, leading to the characteristic

morphological and biochemical changes of apoptosis.
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Experimental Workflow: Fluorescence Microscopy

1. Culture and Treat Cells

2. Wash with PBS

3. Incubate with
(Asp)2-Rhodamine 110

4. Wash with PBS

5. Fix with 4% PFA

6. Wash with PBS

7. Permeabilize with
0.1% Triton X-100 (Optional)

8. Wash with PBS

9. Counterstain Nuclei
(e.g., DAPI)

10. Wash with PBS

11. Mount Coverslip

12. Image with
Fluorescence Microscope
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Experimental Workflow: Flow Cytometry

1. Culture and Treat Cells

2. Harvest Cells

3. Wash with PBS

4. Resuspend Cells

5. Incubate with
(Asp)2-Rhodamine 110

6. Wash with PBS

7. Resuspend in
FACS Buffer

8. Analyze by
Flow Cytometry
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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